Cas no 2138346-08-2 (5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 2138346-08-2
• MF: C₁₀H₈INOS
• MW: 317.14609336853
• CID: 6555850
• PubChem ID: 165875460
• Update Time: 2025-07-02

5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol
• [5-(4-iodophenyl)-1,2-oxazol-3-yl]methanethiol
• EN300-1117084
• 2138346-08-2

• Inchi： 1S/C10H8INOS/c11-8-3-1-7(2-4-8)10-5-9(6-14)12-13-10/h1-5,14H,6H2
• InChI Key： TZHMOLPRZYYBIW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CC(CS)=NO1

Computed Properties

• Exact Mass: 316.93713g/mol
• Monoisotopic Mass: 316.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27Ų

Additional information on 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol

Introduction to 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 2138346-08-2)

5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138346-08-2, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its potential applications in drug discovery and molecular biology. The presence of both an iodophenyl group and an oxazole ring linked via a methanethiol moiety endows this molecule with distinct reactivity and binding capabilities, making it a valuable scaffold for further chemical modifications and biological investigations.

The 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol structure combines elements that are frequently explored in the development of bioactive molecules. The iodine substituent on the phenyl ring serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex pharmaceuticals. Meanwhile, the oxazole ring is a heterocyclic system known for its stability and prevalence in natural products and bioactive compounds. The methanethiol group introduces a thiol functionality, which can participate in disulfide bond formations or act as a nucleophile in various synthetic pathways.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. These compounds have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol derivative represents an advanced scaffold that could be tailored to target specific biological pathways. For instance, modifications at the iodophenyl moiety could alter hydrophobicity or electronic properties, while the oxazole ring can be further functionalized to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds for drug development. The 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol scaffold provides a versatile platform for such endeavors due to its modular structure and the presence of multiple reactive sites.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies can be performed using the 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol structure to predict its binding interactions with various biological targets. Such simulations can guide experimental efforts by prioritizing compounds with high predicted affinities or selectivity profiles. This computational approach has been instrumental in accelerating drug discovery pipelines and reducing costs associated with high-throughput screening.

The synthesis of 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the preparation of the oxazole core followed by introduction of the iodophenyl group and final installation of the methanethiol functionality. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective modifications at the aromatic rings. The availability of high-quality starting materials and well-established synthetic protocols is crucial for obtaining this compound in high purity.

In addition to its pharmaceutical applications, 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol may find utility in material science research. For example, its ability to participate in covalent bonding makes it a candidate for designing novel polymers or surface-functionalized materials with specific properties. The thiol group can facilitate thiourea or disulfide-based cross-linking reactions, which are relevant in creating hydrogels or biomaterials with controlled mechanical and chemical properties.

The safety profile of 5-(4-iodophenyl)-1,2-oxazol-3-ylmethanethiol is another critical consideration during its handling and application. While this compound does not fall under hazardous classifications such as flammability or toxicity that require special handling under standard conditions, appropriate laboratory practices should always be followed when working with any chemical substance. Personal protective equipment (PPE), including gloves and safety goggles, is recommended during manipulations involving this compound.

Future research directions may explore derivatives of 5-(4-iodophenyl)-1,2-oxazol-3-yldemethanethiol that exhibit enhanced bioavailability or improved pharmacokinetic profiles. For instance, modifications aimed at increasing water solubility could facilitate oral administration or intravenous delivery routes for potential therapeutic applications. Additionally, exploring analogs with different substituents on the phenyl ring could uncover novel biological activities not observed with the parent compound.

The integration of machine learning algorithms into drug discovery has opened new avenues for predicting molecular properties and optimizing lead compounds efficiently. By leveraging large datasets containing known bioactive molecules along with their structural features, 5-(4-Iodophenyl)-1 2 oxazol 3 ylmethanethiol CAS No 2138346 08 2 can be positioned within these datasets to identify potential uses or modifications based on patterns learned from existing literature and experimental data p>

The versatility functional groups within offers numerous possibilities for further derivatization enabling researchers tailor molecule specific requirements Whether used scaffold fragment based drug design material science applications computational studies compound represents significant contribution ongoing exploration novel biologically active derivatives p>